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Compound of Interest

Compound Name: Nitric acid

Cat. No.: B089290

For Researchers, Scientists, and Drug Development Professionals

Concentrated nitric acid (HNOs) is a powerful oxidizing agent and a highly corrosive mineral
acid indispensable in various research and development applications, including organic
synthesis, metal etching, and cleaning of laboratory glassware.[1][2] However, its potent
chemical properties necessitate stringent safety protocols to mitigate the significant risks it
poses to personnel and infrastructure. This guide provides an in-depth overview of the
essential safety precautions, emergency procedures, and handling protocols required when
working with concentrated nitric acid.

Hazard Identification and Risk Assessment

Concentrated nitric acid is a clear to yellowish liquid that can emit suffocating, acrid fumes.[3]
Fuming nitric acid, which has a higher concentration, may produce reddish fumes.[2] The
primary hazards associated with concentrated nitric acid include:

o Extreme Corrosivity: Capable of causing severe chemical burns upon contact with skin,
eyes, and the respiratory and gastrointestinal tracts.[4][5] Eye contact can lead to permanent
corneal damage and blindness.[1][6]

» Strong Oxidizer: It can violently react with a wide range of organic and inorganic materials,
including alcohols, solvents, metals, and reducing agents, potentially leading to fires or
explosions.[2][7][8]
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Inhalation Toxicity: Inhalation of nitric acid mists or vapors can cause severe irritation to the
respiratory tract, leading to delayed-onset pulmonary edema, a medical emergency that can
be fatal.[6][9]

Reactivity with Water: The dilution of concentrated nitric acid is an exothermic process that
can generate significant heat and cause splattering if not performed correctly.[9][10]

A thorough risk assessment should be conducted before any procedure involving concentrated

nitric acid to identify potential hazards and implement appropriate control measures.

Engineering Controls

Engineering controls are the first and most critical line of defense in minimizing exposure to
nitric acid hazards.

Chemical Fume Hood: All work with concentrated nitric acid must be conducted within a
properly functioning chemical fume hood to control the inhalation of corrosive and toxic
vapors.[1][11][12][13] The fume hood should be free of incompatible materials, especially
organics.[14]

Emergency Eyewash and Safety Shower: An easily accessible and regularly tested
emergency eyewash station and safety shower are mandatory in any area where nitric acid
is handled.[10][11][14][15] These should be reachable within 10-15 seconds of the work
area.

Ventilation: Adequate general laboratory ventilation is necessary to prevent the accumulation
of fugitive emissions.[10][16]

Storage Cabinets: Concentrated nitric acid should be stored in dedicated, acid-resistant
cabinets, preferably made of plastic or metal with a corrosion-proof liner.[12][13]

Personal Protective Equipment (PPE)

Appropriate PPE is essential to protect against direct contact with concentrated nitric acid.
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PPE Category

Specification

Eye and Face

Chemical splash goggles are mandatory. A face
shield should be worn in conjunction with
goggles when handling larger quantities or when

there is a significant splash risk.[2][17]

Hand

Heavy-duty, chemical-resistant gloves are
required. Suitable materials include butyl rubber
and Viton®.[18] Nitrile gloves offer very little
protection against concentrated nitric acid and
can even ignite at high concentrations.[12][18]

Double gloving is often recommended.[12]

Body

Alab coat, preferably one that is chemical-
resistant, should be worn buttoned.[5][11] For
larger scale operations, a chemical-resistant

apron and sleeves are recommended.[14]

Footwear

Closed-toe shoes are mandatory.[11]

Respiratory

In situations where engineering controls may not
be sufficient to maintain exposure below
occupational limits, a respirator approved for

acid gases should be used.[11]

Table 1: Personal Protective Equipment for Handling Concentrated Nitric Acid

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is crucial for preventing incidents.

Handling

e Always add acid to water slowly and with constant stirring when diluting. Never add water to

acid, as this can cause a violent exothermic reaction and splattering.[10][14]

o Use only compatible containers for handling and transferring nitric acid, such as those
made of glass, high-density polyethylene (HDPE), or Teflon®.[16][19]
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Transport nitric acid in secondary containment, such as a bottle carrier, to prevent spills in
case of primary container failure.[14][16][20]

Avoid contact with incompatible materials. A comprehensive, though not exhaustive, list of
incompatibilities is provided in Table 3.

Work with the smallest practical quantities of nitric acid.[18]

Storage

Store nitric acid in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[5][12][16]

Segregate nitric acid from all incompatible materials, particularly organic compounds,
flammable materials, bases, and reducing agents.[5][12][13]

Store nitric acid in its original container when possible, and ensure containers are tightly
closed.[1][18]

Store containers below eye level to minimize the risk of dropping and splashing.[14][20]

Use secondary containment trays or tubs to contain potential leaks.[1][12]

Occupational Exposure Limits

Various regulatory bodies have established occupational exposure limits for nitric acid to

protect workers from its harmful effects.

Organization TWA (8-hour) STEL (15-minute) IDLH

OSHA 2 ppm (5 mg/m3)[3][9]

NIOSH 2 ppm (5 mg/m?)[3][9] ?9;’ pm A0 MG omEael

2 ppm (5.2 mg/m3)[3] 4 ppm (10 mg/m3)[3]
[9] [9]

ACGIH

UK WEL - 1 ppm (2.6 mg/m3)[6]
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Table 2: Occupational Exposure Limits for Nitric Acid TWA: Time-Weighted Average; STEL:
Short-Term Exposure Limit; IDLH: Immediately Dangerous to Life or Health; OSHA:
Occupational Safety and Health Administration; NIOSH: National Institute for Occupational
Safety and Health; ACGIH: American Conference of Governmental Industrial Hygienists; UK
WEL: United Kingdom Workplace Exposure Limit.

Emergency Procedures

Prompt and appropriate action is critical in the event of a nitric acid-related emergency.

First Aid

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[1][4] Seek immediate medical attention.[1]

o Eye Contact: Immediately flush the eyes with water for at least 15-30 minutes, holding the
eyelids open.[1][9] Remove contact lenses if present and easy to do.[9] Seek immediate
medical attention.[1][4]

 Inhalation: Move the victim to fresh air immediately.[1][4] If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration.[21] Seek immediate medical
attention.[1] Note that symptoms such as pulmonary edema can be delayed for several
hours to days.[6][9]

 Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with
water and have them drink a glass of water or milk.[4][21] Seek immediate medical attention.

[4]

Spill Response

The appropriate response to a nitric acid spill depends on its size and location.
o Small Spills (<1 Liter):
o Alert personnel in the immediate area.

o Ensure proper PPE is worn.
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o Contain the spill with an inert absorbent material such as sand, earth, or a commercial
acid spill kit.[1][19] Do not use combustible materials like sawdust.[14]

o Neutralize the spill by slowly adding a weak base, such as sodium bicarbonate or sodium
carbonate, from the outside in.[1][18][22]

o Collect the neutralized residue into a suitable, labeled waste container.
o Decontaminate the spill area with soap and water.[14]
e Large Spills (>1 Liter):
o Evacuate the laboratory immediately and alert others.[1][22]
o Close the laboratory doors.
o Contact your institution's emergency response team or local emergency services.[1]

Waste Disposal

Nitric acid waste is considered hazardous and must be disposed of according to institutional
and local regulations.

» Collect nitric acid waste in a dedicated, properly labeled, and compatible container.[12][18]

e Never mix nitric acid waste with other waste streams, especially organic solvents or other
incompatible chemicals.[7][14][23]

» Arrange for disposal through your institution's environmental health and safety department.
[18][24]

Chemical Compatibility

The strong oxidizing nature of concentrated nitric acid makes it incompatible with a wide range
of substances.
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Incompatible Material Class

Examples

Organic Compounds

Alcohols, acetone, acetic acid, acetic anhydride,
acetonitrile, organic solvents, charcoal,
turpentine.[1][7][8][25]

Sodium hydroxide, potassium hydroxide,

Bases _
ammonia.[9][12]
Reducing Agents Metal hydrides, formic acid.[8]
Powdered metals, alkali metals (sodium,
Metals potassium), alkaline earth metals (magnesium,
calcium), copper, brass.[7][9][25]
Other Cyanides, sulfides, carbides.[9]

Table 3: Common Incompatibilities of Concentrated Nitric Acid

Visualizations
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[Hierarchy of Controls for Nitric Acid Safety\

Elimination

(e.g., use a less hazardous acid)
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Substitution
(e.g., use dilute nitric acid)

Engineering Controls
(e.g., fume hood, ventilation)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(e.g., gloves, goggles)
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Caption: Hierarchy of controls for managing nitric acid risks.
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Nitric Acid Spill Occurs

Assess Spill Size

<1 Liter > 1 Liter

Small Spill (<1L) Large Spill (>1L)
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Caption: Decision workflow for nitric acid spill response.
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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